Cas no 4198-90-7 (4-hydroxy-3,5-dimethylbenzonitrile)

4-hydroxy-3,5-dimethylbenzonitrile Properties

Names and Identifiers

• 4-Hydroxy-3,5-dimethylbenzonitrile
• 2,6-Dimethyl-4-cyanophenole
• 3,5-Dimethyl-4-hydroxybenzonitrile
• 2,6-Dimethyl-4-cyanophenol
• 4-Cyano-2,6-dimethylphenol
• 4-Hydroxy-3,5-DiMethyl-Benzonitrile
• 3,5-dimethyl-4-hydroxy benzonitrile
• BENZONITRILE, 3,5-DIMETHYL-4-HYDROXY-
• 4-hydroxy-3,5-dimethylbenzenecarbonitrile
• PubChem11065
• KSC236A8T
• WFYGXOWFEIOHCZ-UHFFFAOYSA-N
• C
• AC-8502
• 3,5-dimethyl-4-hydroxy-benzonitrile
• AC-19781
• FP7F5WF7R4
• A6884
• J-515484
• BP-10033
• 4-Hydroxy-3,5-dimethylbenzonitrile, 98%
• 3,5,-dimethyl-4-hydroxybenzonitrile
• SCHEMBL197918
• BRN 2574734
• SB10009
• D2790
• CS-W020066
• 4-hydroxy-3,5-dimethyl benzonitrile
• MFCD00221716
• UNII-FP7F5WF7R4
• FT-0614672
• BENZONITRILE, 4-HYDROXY-3,5-DIMETHYL-
• PB30622
• PS-4473
• FT-0667461
• NS00077814
• DS-0804
• AM20060814
• DTXSID00194791
• BDBM50458420
• CHEBI:194833
• 3,5-Dimethyl-4-hydroxybenzonitrile, 97%
• FT-0610687
• EN300-91953
• CHEMBL4207620
• 4-hydroxy 3, 5-dimethyl benzonitrile
• 4198-90-7
• AKOS005256952
• 3,5-Dimethyl-4-hydroxybenzonitrile,99%
• benzenecarbonitrile, 4-hydroxy-3,5-dimethyl-
• 4-Hydroxy-3,5-dimethyl-benzonitrile; 2,6-Dimethyl-4-cyanophenol; 4-Cyano-2,6-dimethylphenol; 4-Hydroxy-3,5-dimethylbenzonitrile;
• SY018922
• DB-028298
• 3,5-Dimethyl-4-hydroxybenzonitrile-d8
• +Expand

• MDL： MFCD00221716
• InChIKey： WFYGXOWFEIOHCZ-UHFFFAOYSA-N
• Inchi： 1S/C9H9NO/c1-6-3-8(5-10)4-7(2)9(6)11/h3-4,11H,1-2H3
• SMILES： O([H])C1C(C([H])([H])[H])=C([H])C(C#N)=C([H])C=1C([H])([H])[H]
• BRN： 2574734

Computed Properties

• Exact Mass: 147.06800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 147.068414
• Heavy Atom Count: 11
• Complexity: 169
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 44

Experimental Properties

• LogP: 1.88068
• PSA: 44.02000
• Refractive Index: 1.5290 (estimate)
• Boiling Point: 310.6°C at 760 mmHg
• Melting Point: 122.0 to 126.0 deg-C
• Flash Point: 141.7℃
• Color/Form: White powder
• Solubility: Uncertain
• Density: 1.1135 (rough estimate)

4-hydroxy-3,5-dimethylbenzonitrile Security Information

• Symbol: GHS07
• RTECS：DI4359000
• WGK Germany：3
• Safety Instruction： S26-S45-S36/37
• Risk Phrases：R25; R20/21/22; R32
• Dangerous goods sign： T Xn
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： 25-36
• Signal Word：Danger
• HazardClass：6.1

4-hydroxy-3,5-dimethylbenzonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%